2-Phenylpyrido[1,2-a]pyrimidin-5-ium

• Molecular Formula: C14H11N2+
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 2-phenylpyrido[1,2-a]pyrimidin-5-ium
• InChI: InChI=1S/C14H11N2/c1-2-6-12(7-3-1)13-9-11-16-10-5-4-8-14(16)15-13/h1-11H/q+1
• InChI Key: PDNNIHKVDKWZQS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=[N+]3C=C2

Description

2-Phenylpyrido[1,2-a]pyrimidin-5-ium is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been found to possess a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 2-Phenylpyrido[1,2-a]pyrimidin-5-ium is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been suggested that the antiviral activity of this compound is due to its ability to inhibit viral replication.
Biochemical and physiological effects:
Studies have shown that 2-Phenylpyrido[1,2-a]pyrimidin-5-ium can induce changes in various biochemical and physiological parameters. For example, this compound has been found to increase the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death. Additionally, it has been shown to inhibit the activity of certain enzymes involved in viral replication, leading to a decrease in viral load.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Phenylpyrido[1,2-a]pyrimidin-5-ium in lab experiments is its broad range of biological activities. This compound can be used to study various cellular processes, including cell cycle regulation, apoptosis, and viral replication. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-Phenylpyrido[1,2-a]pyrimidin-5-ium. One area of interest is the development of novel analogs with improved therapeutic properties. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, research is needed to investigate the potential use of 2-Phenylpyrido[1,2-a]pyrimidin-5-ium in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-Phenylpyrido[1,2-a]pyrimidin-5-ium involves the condensation of 2-aminopyridine and 2-formylphenylboronic acid in the presence of a palladium catalyst. This method has been optimized to produce high yields of the compound with minimal side reactions.

Scientific Research Applications

2-Phenylpyrido[1,2-a]pyrimidin-5-ium has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to possess antiviral activity against the influenza virus and antimicrobial activity against Gram-positive and Gram-negative bacteria.